Cas no 1432486-93-5 (Pyridine, 6-bromo-2-(chloromethyl)-3-methyl-)

• Product Name: Pyridine, 6-bromo-2-(chloromethyl)-3-methyl-
• CAS No: 1432486-93-5
• MF: C₇H₇BrClN
• MW: 220.494179964066
• CID: 4900268
• Update Time: 2025-11-02

Pyridine, 6-bromo-2-(chloromethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(chloromethyl)-3-methylpyridine
• Pyridine, 6-bromo-2-(chloromethyl)-3-methyl-
• 6-Bromo-2-chloromethyl-3-methylpyridine

• Inchi： 1S/C7H7BrClN/c1-5-2-3-7(8)10-6(5)4-9/h2-3H,4H2,1H3
• InChI Key： XSZNGXXLXIWVIH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C(CCl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9

Additional information on Pyridine, 6-bromo-2-(chloromethyl)-3-methyl-

Comprehensive Overview of Pyridine, 6-bromo-2-(chloromethyl)-3-methyl- (CAS No. 1432486-93-5)

Pyridine, 6-bromo-2-(chloromethyl)-3-methyl- (CAS No. 1432486-93-5) is a specialized organic compound that has garnered significant attention in the field of chemical research and pharmaceutical development. This halogenated pyridine derivative is characterized by its unique molecular structure, which includes a bromine atom at the 6-position and a chloromethyl group at the 2-position of the pyridine ring. The presence of these functional groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly in medicinal chemistry and material science.

The compound's CAS number 1432486-93-5 serves as a unique identifier, ensuring precise communication among researchers and regulatory bodies. Its systematic name, 6-bromo-2-(chloromethyl)-3-methylpyridine, reflects its structural features, which are critical for understanding its reactivity and potential applications. The bromine and chloromethyl substituents enhance its utility in cross-coupling reactions, a topic of high interest in contemporary organic synthesis. Researchers often explore its role in Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing carbon-carbon and carbon-nitrogen bonds.

One of the most compelling aspects of Pyridine, 6-bromo-2-(chloromethyl)-3-methyl- is its relevance in drug discovery. The pyridine scaffold is a common motif in pharmaceuticals, and modifications like bromination and chloromethylation can significantly alter biological activity. For instance, this compound has been investigated as a building block for kinase inhibitors, which are a hot topic in oncology research. Kinase inhibitors target specific enzymes involved in cancer cell proliferation, and the ability to fine-tune their structures is crucial for improving efficacy and reducing side effects.

Beyond pharmaceuticals, 6-bromo-2-(chloromethyl)-3-methylpyridine finds applications in agrochemicals and materials science. Its halogenated structure makes it a candidate for developing novel pesticides or herbicides, addressing the growing demand for sustainable agricultural solutions. In materials science, it can serve as a precursor for functionalized polymers or ligands in catalysis, aligning with the global push toward greener and more efficient chemical processes.

The synthesis of Pyridine, 6-bromo-2-(chloromethyl)-3-methyl- typically involves multi-step reactions, starting from commercially available pyridine derivatives. Key steps may include bromination, chloromethylation, and purification processes to achieve high yields and purity. Researchers often optimize these procedures to minimize environmental impact, reflecting the broader trend toward sustainable chemistry. Analytical techniques like NMR spectroscopy and mass spectrometry are essential for characterizing the compound and ensuring its quality.

In the context of SEO optimization, this article addresses common queries such as "What is the use of 6-bromo-2-(chloromethyl)-3-methylpyridine?" and "How is CAS 1432486-93-5 synthesized?" By integrating these long-tail keywords naturally, the content becomes more discoverable to researchers and industry professionals. Additionally, the discussion on kinase inhibitors and sustainable chemistry taps into trending topics, enhancing the article's relevance and engagement.

Safety and handling of Pyridine, 6-bromo-2-(chloromethyl)-3-methyl- are also critical considerations. While it is not classified as a hazardous material under standard regulations, proper laboratory practices, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended. This aligns with the increasing emphasis on workplace safety and regulatory compliance in chemical industries.

In summary, Pyridine, 6-bromo-2-(chloromethyl)-3-methyl- (CAS No. 1432486-93-5) is a valuable compound with diverse applications in pharmaceuticals, agrochemicals, and materials science. Its unique structure and reactivity make it a focal point for ongoing research, particularly in the development of kinase inhibitors and sustainable chemical processes. By leveraging its potential, scientists can contribute to advancements in medicine and technology, addressing some of the most pressing challenges of our time.